Cas no 852400-39-6 (2-(Chloromethyl)-5-(4-fluorophenyl)thieno2,3-dpyrimidin-4(3H)-one)

• Product Name: 2-(Chloromethyl)-5-(4-fluorophenyl)thieno2,3-dpyrimidin-4(3H)-one
• CAS No: 852400-39-6
• MF: C₁₃H₈ClFN₂OS
• MW: 294.731823921204
• MDL: MFCD06655359
• CID: 2625495
• PubChem ID: 4961979
• Update Time: 2025-04-21

2-(Chloromethyl)-5-(4-fluorophenyl)thieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(4-fluorophenyl)thieno2,3-dpyrimidin-4(3H)-one
• 2-(chloromethyl)-5-(4-fluorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS005137365
• 2-(chloromethyl)-5-(4-fluorophenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• SR-01000065985
• PPK188
• MFCD08730115
• 2-(chloromethyl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one
• SR-01000065985-1
• STK711084
• EN300-12583
• 852400-39-6
• GLXC-20487
• PPK-188
• PD194968
• MFCD06655359
• AKOS005256524
• 2-(chloromethyl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4-ol
• Z55164279
• BBL009913
• VS-02250
• CJB40039

• MDL： MFCD06655359
• Inchi： 1S/C13H8ClFN2OS/c14-5-10-16-12(18)11-9(6-19-13(11)17-10)7-1-3-8(15)4-2-7/h1-4,6H,5H2,(H,16,17,18)
• InChI Key： MLWMNCBZZIJMOU-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C(=CS2)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 294.0029899Da
• Monoisotopic Mass: 294.0029899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.7Ų